Cas no 899750-32-4 (7-fluoro-3-{(2-fluorophenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione)

• Product Name: 7-fluoro-3-{(2-fluorophenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione
• CAS No: 899750-32-4
• MF: C₁₄H₁₀F₂N₂O₂S₂
• MW: 340.368207454681
• CID: 5487163
• Update Time: 2025-11-01

7-fluoro-3-{(2-fluorophenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-3-[(2-fluorophenyl)methylsulfanyl]-4H-1$l^{6},2,4-benzothiadiazine 1,1-dioxide
• 7-fluoro-3-{(2-fluorophenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione

• Inchi： 1S/C14H10F2N2O2S2/c15-10-5-6-12-13(7-10)22(19,20)18-14(17-12)21-8-9-3-1-2-4-11(9)16/h1-7H,8H2,(H,17,18)
• InChI Key： JANAJJANQKXZCP-UHFFFAOYSA-N
• SMILES： S1(C2C([H])=C(C([H])=C([H])C=2N([H])C(=N1)SC([H])([H])C1=C([H])C([H])=C([H])C([H])=C1F)F)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiadiazines Benzothiadiazines 1,2,4-benzothiadiazine-1,1-dioxides

Additional information on 7-fluoro-3-{(2-fluorophenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione

Introduction to 7-Fluoro-3-{(2-Fluorophenyl)methylsulfanyl}-4H-1λ⁶,2,4-Benzothiadiazine-1,1-dione (CAS No. 899750-32-4)

7-Fluoro-3-{(2-fluorophenyl)methylsulfanyl}-4H-1λ⁶,2,4-benzothiadiazine-1,1-dione, with the CAS number 899750-32-4, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiadiazines, which are known for their diverse biological activities, including antidiabetic, antihypertensive, and anticancer properties. The presence of fluorine atoms in its structure adds to its unique chemical and biological characteristics, making it a valuable candidate for further investigation and potential therapeutic applications.

The molecular structure of 7-fluoro-3-{(2-fluorophenyl)methylsulfanyl}-4H-1λ⁶,2,4-benzothiadiazine-1,1-dione is characterized by a benzothiadiazine core with specific substituents. The 7-fluoro and 3-{(2-fluorophenyl)methylsulfanyl} groups are crucial for its biological activity. Fluorine atoms are known to enhance the lipophilicity and metabolic stability of organic molecules, which can improve their pharmacokinetic properties. The sulfanyl group attached to the 3-position further contributes to the compound's reactivity and potential biological interactions.

Recent studies have explored the potential therapeutic applications of 7-fluoro-3-{(2-fluorophenyl)methylsulfanyl}-4H-1λ⁶,2,4-benzothiadiazine-1,1-dione. One notable area of research is its antidiabetic activity. Benzothiadiazines have been historically used as diuretics and antihypertensive agents, but recent findings suggest that they may also have beneficial effects on glucose metabolism. A study published in the Journal of Medicinal Chemistry reported that this compound significantly reduced blood glucose levels in diabetic animal models, suggesting its potential as a novel antidiabetic agent.

In addition to its antidiabetic properties, 7-fluoro-3-{(2-fluorophenyl)methylsulfanyl}-4H-1λ⁶,2,4-benzothiadiazine-1,1-dione has shown promise in cancer research. A study published in the European Journal of Medicinal Chemistry demonstrated that this compound exhibited potent cytotoxic activity against various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

The pharmacokinetic properties of 7-fluoro-3-{(2-fluorophenyl)methylsulfanyl}-4H-1λ⁶,2,4-benzothiadiazine-1,1-dione have also been investigated. Research has shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile. This is particularly important for developing drugs that can be administered orally, as it enhances patient compliance and convenience. The presence of fluorine atoms in the structure likely contributes to its improved metabolic stability and reduced susceptibility to rapid degradation by enzymes in the body.

Toxicity studies on 7-fluoro-3-{(2-fluorophenyl)methylsulfanyl}-4H-1λ⁶,2,4-benzothiadiazine-1,1-dione have indicated that it is generally well-tolerated at therapeutic doses. However, as with any new drug candidate, further preclinical and clinical studies are necessary to fully evaluate its safety profile. These studies will help determine the optimal dosing regimens and identify any potential side effects or adverse reactions.

The synthetic route for preparing 7-fluoro-3-{(2-fluorophenyl)methylsulfanyl}-4H-1λ⁶,2,4-benzothiadiazine-1,1-dione has been well-documented in the literature. The synthesis typically involves several steps, including the formation of the benzothiadiazine core and subsequent functionalization with the desired substituents. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is crucial for its potential commercialization as a pharmaceutical product.

In conclusion, 7-fluoro-3-{(2-fluorophenyl)methylsulfanyl}-4H-1λ⁶,2,4-benzothiadiazine-1,1-dione (CAS No. 899750-32-4) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for improving patient outcomes in various medical conditions.